Cas no 157394-45-1 (Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) structure
157394-45-1 structure
Product Name:Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:157394-45-1
MF:C9H19NO3
MW:189.252063035965
CID:107766
PubChem ID:10921308
Update Time:2025-04-18

Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, [(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester
    • tert-Butyl ((2S,3S)-3-hydroxybutan-2-yl)carbamate
    • EN300-7548033
    • 157394-45-1
    • tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate
    • Inchi: 1S/C9H19NO3/c1-6(7(2)11)10-8(12)13-9(3,4)5/h6-7,11H,1-5H3,(H,10,12)/t6-,7-/m0/s1
    • InChI Key: CHYWVAGOJXWXIK-BQBZGAKWSA-N
    • SMILES: O(C(N[C@@H](C)[C@H](C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 189.13657
  • Monoisotopic Mass: 189.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56

Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Pricemore >>

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Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Related Literature

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